2-(2-(Diethylamino)ethyl)-6,7-dimethyl-1-(pyridin-3-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-[2-(diethylamino)ethyl]-6,7-dimethyl-1-pyridin-3-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H27N3O3/c1-5-26(6-2)10-11-27-21(17-8-7-9-25-14-17)20-22(28)18-12-15(3)16(4)13-19(18)30-23(20)24(27)29/h7-9,12-14,21H,5-6,10-11H2,1-4H3
• InChI Key: UXQQYEXAGGMUCK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C(C2=C(C1=O)OC3=C(C2=O)C=C(C(=C3)C)C)C4=CN=CC=C4
• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.5 g/mol
• CAS No.: 886162-23-8

Description

2-(2-(Diethylamino)ethyl)-6,7-dimethyl-1-(pyridin-3-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C24H27N3O3 and its molecular weight is 405.498. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research on the synthesis of polyfunctional fused heterocyclic compounds has demonstrated methodologies for creating complex molecules. For example, studies have described the reactions of indene-1,3-diones with various nucleophiles to yield compounds with potential biological activity and materials science applications. These syntheses often explore the reactivity of specific functional groups to create a wide array of heterocyclic compounds, which could be analogs or structurally related to the compound (Hassaneen et al., 2003).

Chemosensors for Metal Ions

Compounds with heterocyclic structures, similar to the one you're interested in, have been investigated for their applications as chemosensors. These studies involve the synthesis and characterization of naphthoquinone-based compounds for detecting transition metal ions. Such compounds can selectively bind to specific metal ions, leading to a color change, which is useful in environmental monitoring and analytical chemistry (Gosavi-Mirkute et al., 2017).

Organic Synthesis and Drug Development

The exploration of fused heterocycles, including pyrroles and diones, plays a significant role in the development of new therapeutic agents. These compounds serve as key intermediates in the synthesis of drugs with various biological activities. Research in this area focuses on developing novel synthetic routes to access these complex structures efficiently, which are valuable in medicinal chemistry (Ergun et al., 2014).

Photophysical Properties and Materials Science

The study of diketopyrrolopyrrole derivatives for their photophysical properties illustrates the potential of heterocyclic compounds in materials science, particularly for applications in optoelectronics and photonics. These compounds exhibit significant two-photon absorption capabilities, making them suitable for developing new photonic materials and devices (Zadeh et al., 2015).